BENGHE Foundational & Exploratory

Check Availability & Pricing

Environmental distribution of Uranium-236 from
global fallout

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Uranium-236

Cat. No.: B1194380

An In-depth Technical Guide on the Environmental Distribution of Uranium-236 from Global
Fallout

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental distribution of
Uranium-236 (U-236), a long-lived anthropogenic radionuclide. Primarily introduced into the
environment through global fallout from nuclear weapons testing in the mid-20th century, U-236
serves as a crucial tracer for various environmental processes. This document outlines its
sources, transport, and deposition, presents quantitative data on its prevalence in different
environmental compartments, details the experimental protocols for its measurement, and
visualizes the key pathways and workflows.

Introduction to Uranium-236

Uranium-236 is an isotope of uranium with a half-life of 23.42 million years. While it is
produced in minute quantities naturally through neutron capture by Uranium-235 in uranium
ores, the vast majority of environmental U-236 is of anthropogenic origin.[1] The primary
sources of this artificial U-236 are atmospheric nuclear weapons tests conducted between the
1940s and 1980s and discharges from nuclear reprocessing plants.[2] The global fallout from
these tests distributed U-236 worldwide, making it a ubiquitous, albeit ultra-trace, component of
various ecosystems. Its long half-life and mobility in the environment, particularly its solubility in
seawater, make it an invaluable tool for oceanographic and environmental research.[3]
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Sources and Environmental Pathways

The primary anthropogenic sources have distinct isotopic signatures, allowing for source
attribution. The 236U/238U and 233U/236U isotopic ratios are particularly useful in
distinguishing between global fallout and releases from nuclear reprocessing facilities.

The logical pathway from the source of U-236 to its distribution in the environment is depicted
below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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